Cas no 318255-91-3 (5-(1-[(4-CHLOROPHENYL)SULFONYL]-1H-PYRAZOL-3-YL)-2-PHENYL-1,3-THIAZOLE)
5-(1-[(4-CHLOROPHENYL)SULFONYL]-1H-PYRAZOL-3-YL)-2-PHENYL-1,3-THIAZOLE Chemical and Physical Properties
Names and Identifiers
-
- 5-[1-(4-chlorobenzenesulfonyl)-1H-pyrazol-3-yl]-2-phenyl-1,3-thiazole
- 5-(1-[(4-CHLOROPHENYL)SULFONYL]-1H-PYRAZOL-3-YL)-2-PHENYL-1,3-THIAZOLE
- Thiazole, 5-[1-[(4-chlorophenyl)sulfonyl]-1H-pyrazol-3-yl]-2-phenyl-
-
- Inchi: 1S/C18H12ClN3O2S2/c19-14-6-8-15(9-7-14)26(23,24)22-11-10-16(21-22)17-12-20-18(25-17)13-4-2-1-3-5-13/h1-12H
- InChI Key: WVIGIBFMVFTWKF-UHFFFAOYSA-N
- SMILES: S1C(C2C=CN(S(C3=CC=C(Cl)C=C3)(=O)=O)N=2)=CN=C1C1=CC=CC=C1
5-(1-[(4-CHLOROPHENYL)SULFONYL]-1H-PYRAZOL-3-YL)-2-PHENYL-1,3-THIAZOLE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1676621-1mg |
5-(1-((4-Chlorophenyl)sulfonyl)-1H-pyrazol-3-yl)-2-phenylthiazole |
318255-91-3 | 98% | 1mg |
¥464 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1676621-2mg |
5-(1-((4-Chlorophenyl)sulfonyl)-1H-pyrazol-3-yl)-2-phenylthiazole |
318255-91-3 | 98% | 2mg |
¥536 | 2023-04-14 | |
| Ambeed | A914712-1g |
5-[1-(4-Chlorobenzenesulfonyl)-1H-pyrazol-3-yl]-2-phenyl-1,3-thiazole |
318255-91-3 | 90% | 1g |
$348.0 | 2024-04-20 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00905188-1g |
5-[1-(4-Chlorobenzenesulfonyl)-1H-pyrazol-3-yl]-2-phenyl-1,3-thiazole |
318255-91-3 | 90% | 1g |
¥2394.0 | 2023-03-29 |
5-(1-[(4-CHLOROPHENYL)SULFONYL]-1H-PYRAZOL-3-YL)-2-PHENYL-1,3-THIAZOLE Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on 5-(1-[(4-CHLOROPHENYL)SULFONYL]-1H-PYRAZOL-3-YL)-2-PHENYL-1,3-THIAZOLE
Introduction to 5-(1-[(4-CHLOROPHENYL)SULFONYL]-1H-PYRAZOL-3-YL)-2-PHENYL-1,3-THIAZOLE and Its Significance in Modern Chemical Research
The compound with the CAS number 318255-91-3, identified as 5-(1-[(4-chlorophenyl)sulfonyl]-1H-pyrazol-3-yl)-2-phenyl-1,3-thiazole, represents a fascinating molecule in the realm of pharmaceutical and chemical research. This compound belongs to a class of heterocyclic scaffolds that have garnered significant attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule, featuring a pyrazole core linked to a thiazole ring and a 4-chlorophenylsulfonyl substituent, creates a unique chemical environment that is conducive to interactions with biological targets.
In recent years, the exploration of such multicyclic compounds has been driven by their ability to modulate complex biological pathways. The pyrazole moiety, known for its presence in numerous bioactive molecules, contributes to the compound's binding affinity and selectivity. Meanwhile, the thiazole ring is another key pharmacophore that has been extensively studied for its role in drug design. The introduction of the 4-chlorophenylsulfonyl group further enhances the molecule's potential by introducing a polar, electron-withdrawing moiety that can influence both its solubility and reactivity.
One of the most compelling aspects of this compound is its potential as a lead structure for drug discovery. The combination of the pyrazole, thiazole, and chlorophenylsulfonyl functionalities suggests that it may exhibit properties such as kinase inhibition, anti-inflammatory effects, or even antimicrobial activity. These hypotheses are supported by emerging research in medicinal chemistry, where similar scaffolds have been shown to interact with enzymes and receptors involved in various diseases.
Recent studies have begun to unravel the mechanistic aspects of how such compounds exert their effects at the molecular level. For instance, computational modeling has been instrumental in predicting how the rigid structure of this molecule might fit into the active sites of target proteins. These predictions are often validated through experimental techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy. By combining computational insights with experimental data, researchers can refine their understanding of how the compound interacts with biological systems.
The synthesis of this compound also presents an interesting challenge for organic chemists. The multi-step process involves forming new bonds between the pyrazole and thiazole rings while introducing the chlorophenylsulfonyl group in a regioselective manner. Advances in synthetic methodologies have made it possible to construct such complex molecules with greater efficiency and precision. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in creating the necessary carbon-carbon bonds within the molecular framework.
From a pharmaceutical perspective, one of the key considerations is how this compound behaves within living systems. Pharmacokinetic studies are essential to understand its absorption, distribution, metabolism, excretion (ADME), and potential toxicity. These studies often involve animal models or cell-based assays to assess how the compound is processed by biological systems. Preliminary data suggest that derivatives of this scaffold may exhibit favorable pharmacokinetic profiles, making them attractive candidates for further development.
The therapeutic potential of this compound is further highlighted by its structural similarity to known drugs that have successfully reached clinical use. By leveraging existing knowledge about drug efficacy and safety, researchers can make informed decisions about how to optimize this molecule for therapeutic applications. For example, modifications to improve solubility or reduce off-target effects could enhance its overall therapeutic profile.
In conclusion, 5-(1-[(4-chlorophenyl)sulfonyl]-1H-pyrazol-3-yl)-2-phenyl-1,3-thiazole (CAS 318255-91-3) represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features and potential biological activities make it an intriguing subject for both academic study and drug development efforts. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.
318255-91-3 (5-(1-[(4-CHLOROPHENYL)SULFONYL]-1H-PYRAZOL-3-YL)-2-PHENYL-1,3-THIAZOLE) Related Products
- 318248-78-1(5-[1-(4-Methoxybenzenesulfonyl)-1H-pyrazol-3-yl]-2-phenyl-1,3-thiazole)
- 318255-93-5(5-(1-[(4-FLUOROPHENYL)SULFONYL]-1H-PYRAZOL-3-YL)-2-PHENYL-1,3-THIAZOLE)
- 318248-80-5(2-PHENYL-5-[1-(PHENYLSULFONYL)-1H-PYRAZOL-3-YL]-1,3-THIAZOLE)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)